Cas no 2487480-03-3 (Benzoic acid, 4-bromo-3-chloro-2,5-difluoro-)

• Product Name: Benzoic acid, 4-bromo-3-chloro-2,5-difluoro-
• CAS No: 2487480-03-3
• MF: C₇H₂BrClF₂O₂
• MW: 271.443387508392
• CID: 5290970
• PubChem ID: 155487755
• Update Time: 2026-03-10

Benzoic acid, 4-bromo-3-chloro-2,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-3-chloro-2,5-difluoro-
• SCHEMBL23496686
• 4-Bromo-3-chloro-2,5-difluorobenzoicacid
• 4-Bromo-3-chloro-2,5-difluorobenzoic acid
• 2487480-03-3
• AT33456
• CS-0255098

• Inchi： 1S/C7H2BrClF2O2/c8-4-3(10)1-2(7(12)13)6(11)5(4)9/h1H,(H,12,13)
• InChI Key： JGHBRRFETZEVFX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(F)=C(Br)C(Cl)=C1F

Computed Properties

• Exact Mass: 269.88948g/mol
• Monoisotopic Mass: 269.88948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on Benzoic acid, 4-bromo-3-chloro-2,5-difluoro-

Benzoic acid, 4-bromo-3-chloro-2,5-difluoro- (CAS No. 2487480-03-3): A Comprehensive Overview

Benzoic acid, 4-bromo-3-chloro-2,5-difluoro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2487480-03-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzoic acids, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including the presence of bromine, chlorine, and fluorine substituents, contribute to its distinctive chemical properties and reactivity.

The synthesis of Benzoic acid, 4-bromo-3-chloro-2,5-difluoro- involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The introduction of fluorine atoms at the 2 and 5 positions enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability when used in pharmaceutical formulations. Additionally, the bromine and chlorine substituents at the 4 and 3 positions introduce electrophilic centers that can be further functionalized, enabling the creation of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in halogenated benzoic acids due to their potential as intermediates in the synthesis of active pharmaceutical ingredients (APIs). For instance, studies have shown that compounds with similar structural motifs can exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for drug discovery. The presence of multiple halogen atoms in Benzoic acid, 4-bromo-3-chloro-2,5-difluoro- suggests that it may possess enhanced binding affinity to biological targets compared to its non-halogenated counterparts.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have explored its use as a precursor for synthesizing small-molecule inhibitors targeting inflammatory pathways. The fluorine atoms, in particular, have been shown to improve metabolic stability and reduce degradation rates in biological systems, which is a critical factor for drug efficacy. Furthermore, the bromine and chlorine substituents can be selectively modified through various chemical transformations, allowing for the generation of a wide range of analogs with different pharmacological profiles.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for developing new pesticides and herbicides. Halogenated benzoic acids are known to exhibit herbicidal activity by interfering with essential plant metabolic pathways. The unique combination of substituents in Benzoic acid, 4-bromo-3-chloro-2,5-difluoro- makes it a promising candidate for further investigation in this field. By modifying its structure, researchers aim to develop compounds that are more effective against weeds while maintaining low toxicity to crops.

The synthetic methodologies employed in the preparation of Benzoic acid, 4-bromo-3-chloro-2,5-difluoro- are also worth mentioning. Traditional approaches often involve multi-step reactions starting from commercially available benzoic acid derivatives. These reactions typically include halogenation steps using reagents such as N-bromosuccinimide (NBS) or chlorine gas under controlled conditions. The introduction of fluorine atoms is more challenging and often requires specialized reagents like Selectfluor or potassium fluoride (KF) in polar aprotic solvents.

In terms of analytical characterization, Benzoic acid, 4-bromo-3-chloro-2,5-difluoro- can be readily identified using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The NMR spectrum provides detailed information about the connectivity and environment of hydrogen atoms (¹H NMR) as well as carbon atoms (¹³C NMR). The presence of multiple halogen atoms results in characteristic chemical shifts and coupling patterns that aid in structural confirmation.

The compound's thermal stability is another important consideration for its practical applications. Differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) have been used to assess its thermal properties. These studies indicate that Benzoic acid, 4-bromo-3-chloro-2,5-difluoro- exhibits good thermal stability under standard conditions but may decompose at elevated temperatures depending on the reaction conditions used during synthesis.

The environmental impact of this compound is also a subject of interest. While halogenated aromatic compounds are generally known for their persistence in the environment due to their resistance to degradation processes like biodegradation or photolysis; recent studies have explored methods to mitigate these effects through controlled disposal practices or chemical modifications that enhance their biodegradability.

In conclusion; Benzoic acid; 4-bromo-3-chloro-2;5-difluoro; CAS No:2487480-03-3 represents an intriguing molecule with significant potential across multiple industries including pharmaceuticals; agrochemicals; and materials science; Its unique structural features make it a valuable building block for synthesizing novel compounds with diverse applications; ongoing research continues to uncover new ways this compound can be utilized; contributing to advancements in drug discovery; agricultural innovation; and industrial chemistry.